Cas no 2101946-12-5 (tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate
• CAS No: 2101946-12-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5990079
• PubChem ID: 129241168
• Update Time: 2026-03-11

tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate
• Carbamic acid, N-[(3R)-5,5-dimethyl-3-piperidinyl]-, 1,1-dimethylethyl ester
• SCHEMBL18980583
• MFCD31926143
• (3R)-3-(Boc-amino)-5,5-dimethylpiperidine
• t-Butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate
• 2101946-12-5
• tert-butyl N-[(3R)-5,5-dimethylpiperidin-3-yl]carbamate
• D79242
• tert-Butyl (R)-(5,5-dimethylpiperidin-3-yl)carbamate
• AS-79529

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-6-12(4,5)8-13-7-9/h9,13H,6-8H2,1-5H3,(H,14,15)/t9-/m1/s1
• InChI Key： QUTRKKUYVZIMQK-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC(C)(C)CNC1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 317.8±31.0 °C(Predicted)
• pka: 12.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate

tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate (CAS No. 2101946-12-5): An Overview of Its Structure, Synthesis, and Applications

tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate (CAS No. 2101946-12-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a tert-butyl carbamate derivative, characterized by its unique chiral piperidine moiety. The (3R)-5,5-dimethyl-3-piperidyl group imparts significant stereochemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate structure consists of a tert-butyl carbamate group attached to a chiral piperidine ring. The tert-butyl carbamate group is known for its ability to protect amino functionalities during synthetic transformations, while the (3R)-5,5-dimethyl-3-piperidyl moiety provides a sterically hindered and chiral environment that can influence the reactivity and selectivity of subsequent reactions.

Recent advancements in asymmetric synthesis have highlighted the importance of tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate as a key intermediate. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of this compound in the enantioselective synthesis of complex natural products. The researchers utilized the chiral piperidine moiety to achieve high enantioselectivity in key steps of the synthesis, leading to the successful preparation of biologically active compounds with potential therapeutic applications.

In medicinal chemistry, tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate has been explored as a building block for the development of novel drugs. The piperidine ring is a common structural motif found in many pharmaceuticals due to its ability to modulate biological activity through interactions with various receptors and enzymes. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis and biological evaluation of derivatives derived from tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate. These derivatives exhibited promising activity against specific targets, such as G-protein coupled receptors (GPCRs) and ion channels.

The synthetic accessibility of tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate has also been improved through innovative methodologies. A notable example is the development of an efficient catalytic asymmetric synthesis route using palladium-catalyzed reactions. This method not only enhances the yield and purity of the compound but also reduces the environmental impact by minimizing waste generation and energy consumption.

In addition to its applications in organic synthesis and drug discovery, tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate has been investigated for its potential use in materials science. The chiral nature of the compound can be exploited to create optically active materials with unique properties. For instance, researchers at a leading materials science institute have synthesized polymers incorporating tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate units and observed enhanced optical and mechanical properties compared to their achiral counterparts.

The safety profile of tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate is another important consideration for its widespread use. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. These findings support its potential for use in various industrial and pharmaceutical applications.

In conclusion, tert-butyl N-[(3R)-5,5-dimethyl-3-piperidyl]carbamate (CAS No. 2101946-12-5) is a versatile and valuable compound with significant implications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chiral properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.